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Compound of Interest

Compound Name: 2,4-Difluoro-3-nitropyridine

Cat. No.: B057348 Get Quote

An In-depth Technical Guide to 2,4-Difluoro-3-nitropyridine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical properties of

2,4-Difluoro-3-nitropyridine. Due to the limited availability of experimentally determined data

in public literature, this document also furnishes detailed, standard experimental protocols for

the determination of its core physical characteristics.

Core Physical and Chemical Properties
2,4-Difluoro-3-nitropyridine is a halogenated and nitrated pyridine derivative. Such

compounds are often valuable intermediates in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical industries, due to the reactivity of the

pyridine ring, which is enhanced by the electron-withdrawing nitro and fluoro groups.

Data Presentation

Quantitative experimental data for the physical properties of 2,4-Difluoro-3-nitropyridine are

not widely reported. The table below summarizes the available computational and supplier-

provided data.
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Property Data Reference

IUPAC Name 2,4-Difluoro-3-nitropyridine N/A

CAS Number 60186-14-3 [1]

Molecular Formula C₅H₂F₂N₂O₂ [2]

Molecular Weight 160.08 g/mol [2]

Appearance Data not available N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility Data not available N/A

Health and Safety
Safety data sheets from suppliers indicate that 2,4-Difluoro-3-nitropyridine should be handled

with care. The toxicological properties have not been thoroughly investigated.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).[1]

Experimental Protocols
For researchers in possession of a sample, the following standard laboratory protocols can be

used to determine the key physical properties of 2,4-Difluoro-3-nitropyridine.

Melting Point Determination (Capillary Method)
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Objective: To determine the temperature range over which the compound transitions from a

solid to a liquid.

Methodology:

A small, dry sample of 2,4-Difluoro-3-nitropyridine is finely ground and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a steady rate (e.g., 2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears (onset) and the temperature at

which the entire sample becomes liquid (clear point) are recorded. The melting point is

reported as this range.

Boiling Point Determination (Microscale)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:

A small volume (approx. 0.5 mL) of the liquid sample is placed in a small test tube.

A short piece of capillary tubing, sealed at one end, is placed in the test tube with the open

end down.

The test tube is attached to a thermometer and heated in a controlled manner using a

heating mantle or oil bath.

As the temperature rises, air trapped in the capillary will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary, indicating

the liquid has reached its boiling point.
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The apparatus is allowed to cool slowly. The temperature at which the liquid is drawn back

into the capillary tube is recorded as the boiling point.

Density Determination (Pycnometer Method)
Objective: To determine the mass per unit volume of the substance.

Methodology:

The mass of a clean, dry pycnometer (a small glass flask of a known, precise volume) is

recorded.

The pycnometer is filled with the sample of 2,4-Difluoro-3-nitropyridine.

The filled pycnometer is placed in a thermostatic bath to bring the sample to a specific

temperature (e.g., 20 °C).

The pycnometer is removed, wiped dry, and its total mass is recorded.

The mass of the sample is determined by subtraction.

The density is calculated by dividing the mass of the sample by the calibrated volume of the

pycnometer.

Illustrative Synthetic Workflow
As a substituted pyridine, 2,4-Difluoro-3-nitropyridine is likely synthesized from a

corresponding dichloropyridine precursor through a nucleophilic aromatic substitution reaction

(halogen exchange). The following diagram illustrates a general experimental workflow for such

a synthesis and subsequent purification.
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Starting Materials:
2,4-Dichloro-3-nitropyridine

Spray-dried KF

Halogen Exchange (Halex) Reaction
Solvent: Sulfolane

Temperature: 180-200 °C

Reaction Quenching
Addition of water

Solvent Extraction
(e.g., with Dichloromethane)

Aqueous Wash
Removal of salts

Drying
Anhydrous MgSO₄

Filtration
Removal of drying agent

Solvent Removal
Rotary Evaporation

Purification
Vacuum Distillation or

Column Chromatography

Final Product:
2,4-Difluoro-3-nitropyridine

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2,4-Difluoro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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